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Compound of Interest

Compound Name: Nickel octaethylporphyrin

Cat. No.: B15555982 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the insertion of various metal ions into

the octaethylporphyrin (OEP) macrocycle. The following procedures are intended for use by

trained professionals in a laboratory setting.

Introduction
Metalloporphyrins, coordination complexes of porphyrins with a central metal ion, are

fundamental to a wide range of biological functions and have significant applications in

catalysis, materials science, and medicine. Octaethylporphyrin (H₂OEP) is a synthetically

accessible and highly soluble porphyrin, making it an excellent model compound for studying

the effects of metal insertion on the electronic and chemical properties of the porphyrin

macrocycle. The general mechanism of metallation involves the reaction of the free-base

porphyrin with a metal salt, often requiring heat to facilitate the insertion of the metal ion into

the N₄²⁻ core.[1]

Data Presentation
The insertion of a metal ion into the octaethylporphyrin macrocycle results in characteristic

shifts in the UV-Visible absorption spectrum. The sharp Soret band and the weaker Q-bands of

the free-base porphyrin are replaced by a simplified spectrum, typically consisting of a Soret

band and one or two Q-bands, at different wavelengths depending on the central metal.
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Compound
Soret Band (λ_max,
nm)

Q-Bands (λ_max,
nm)

Solvent

H₂OEP 398 498, 533, 565, 618 Dichloromethane

ZnOEP 404 534, 570 Dichloromethane

NiOEP 393 516, 552 Dichloromethane

CuOEP 398 524, 562 Dichloromethane

Fe(III)OEP-Cl 382 505, 635 Dichloromethane

Experimental Protocols
The following are generalized and specific protocols for the metallation of octaethylporphyrin

with zinc, nickel, copper, and iron. Yields are typically high, often exceeding 90%, but can vary

based on the specific conditions and scale of the reaction.

General Metallation Workflow
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Starting Materials

Reaction

Work-up and Purification

Final Product

Octaethylporphyrin (H₂OEP)

Dissolve H₂OEP in appropriate solvent

Metal Salt (e.g., Acetate, Chloride)

Add excess Metal Salt

Reflux the mixture

Monitor reaction by UV-Vis/TLC

Cool to room temperature

Filter to remove excess salt

Wash with water

Dry organic layer

Evaporate solvent

Purify by chromatography/recrystallization

Metallo-octaethylporphyrin (MOEP)
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Start of Reaction
(H₂OEP + Metal Salt)

Monitor Reaction Progress

UV-Vis Spectroscopy Thin Layer Chromatography

Reaction Complete?

Continue Reaction

No

Proceed to Work-up

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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